Cas no 902742-19-2 (3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 902742-19-2
• MF: C₁₁H₉NO₅S
• MW: 267.257861852646
• CID: 6068143
• PubChem ID: 117421250
• Update Time: 2025-06-08

3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid
• EN300-1990602
• 902742-19-2
• 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H9NO5S/c1-18(15,16)8-4-2-7(3-5-8)9-6-10(11(13)14)17-12-9/h2-6H,1H3,(H,13,14)
• InChI Key： SECMDRJWOHSPSF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2C=C(C(=O)O)ON=2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 267.02014356g/mol
• Monoisotopic Mass: 267.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 902742-19-2)

3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 902742-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole derivative class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 4-methanesulfonylphenyl group and a carboxylic acid moiety at the 5-position of the oxazole ring endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structure of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid is characterized by its rigid aromatic system, which contributes to its stability and reactivity under various conditions. The oxazole ring itself is a five-membered heterocycle containing one oxygen atom and two carbon atoms, forming a conjugated system that can participate in electronic interactions with other molecular entities. The 4-methanesulfonylphenyl substituent introduces a strong electron-withdrawing effect through the sulfonyl group, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

From a synthetic perspective, the preparation of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations, including cyclization reactions to form the oxazole core and functional group modifications to introduce the carboxylic acid and methanesulfonyl groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for producing sufficient quantities of the compound for downstream applications in biochemical assays and preclinical studies.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that oxazole-based compounds exhibit inhibitory activity against several enzymes and receptors involved in inflammatory pathways, bacterial infections, and cancer progression. Specifically, the 4-methanesulfonylphenyl moiety has been identified as a key pharmacophore that enhances binding interactions with target proteins, thereby improving drug potency and selectivity.

One of the most compelling aspects of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with enhanced pharmacokinetic profiles and reduced side effects. For instance, derivatives of this structure have been investigated for their ability to inhibit kinases and phosphodiesterases, which are critical enzymes in signal transduction pathways associated with diseases such as diabetes and neurodegenerative disorders.

The biological activity of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid has been explored through both in vitro and in vivo experiments. In cell-based assays, it has demonstrated inhibitory effects on enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are implicated in pain and inflammation. Additionally, preclinical studies suggest that this compound may exhibit anti-proliferative properties by interfering with key cellular signaling cascades involved in tumor growth. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The pharmacokinetic properties of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid are also of considerable interest. Its solubility profile, metabolic stability, and distribution within biological systems are critical factors that determine its suitability for therapeutic applications. Computational modeling techniques have been utilized to predict how this compound might behave within a living organism, providing valuable insights into its absorption, distribution, metabolism, excretion (ADME), and potential toxicity profile.

Recent advancements in drug discovery technologies have enabled more efficient screening processes for identifying promising candidates like 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid. High-throughput screening (HTS) platforms combined with structure-based drug design approaches have accelerated the identification of molecules with high affinity for biological targets. The unique structural features of this compound make it an attractive candidate for further optimization using these modern techniques.

The synthetic utility of 3-(4-Methanesulfonylphenyl)-1,2-oxazole-5-carboxylic acid extends beyond its direct application as a therapeutic agent; it serves as a versatile building block for more complex scaffolds. By modifying specific functional groups or introducing additional substituents at strategic positions within its structure, chemists can generate libraries of derivatives with tailored biological activities. This modular approach allows for rapid exploration of chemical space while maintaining structural integrity essential for drug-like properties.

In conclusion,3-(4-Methanesulfonylphenyl)-1,2 -oxazole -5 -carboxylic acid (CAS No. 902742 -19 -2) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable asset in ongoing efforts to develop novel therapeutic agents . As our understanding of disease mechanisms continues to evolve , compounds like these will play an increasingly important role in addressing unmet medical needs through innovative chemical solutions .